molecular formula C18H14O5 B8621259 3-Benzoyl-5,7-dimethoxy-2H-1-benzopyran-2-one CAS No. 64267-11-4

3-Benzoyl-5,7-dimethoxy-2H-1-benzopyran-2-one

Cat. No.: B8621259
CAS No.: 64267-11-4
M. Wt: 310.3 g/mol
InChI Key: ITJVTQLTIZXPEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Benzoyl-5,7-dimethoxy-2H-1-benzopyran-2-one is a useful research compound. Its molecular formula is C18H14O5 and its molecular weight is 310.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

64267-11-4

Molecular Formula

C18H14O5

Molecular Weight

310.3 g/mol

IUPAC Name

3-benzoyl-5,7-dimethoxychromen-2-one

InChI

InChI=1S/C18H14O5/c1-21-12-8-15(22-2)13-10-14(18(20)23-16(13)9-12)17(19)11-6-4-3-5-7-11/h3-10H,1-2H3

InChI Key

ITJVTQLTIZXPEQ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C(C(=O)O2)C(=O)C3=CC=CC=C3)C(=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 18.2 g 4,6-dimethoxysalicylaldehyde, 20.0 g ethyl benzoylacetate, 20 ml acetonitrile and 30 drops piperidine was heated gently on a hot plate for 45 minutes. After cooling the product was collected and recrystallized twice from acetonitrile and once from benzene containing a small amount of acetonitrile. m.p. 178° C.-179° C.
Quantity
18.2 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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